Cas no 90268-84-1 (Calcium, carbonate naphthenate complexes)

• Product Name: Calcium, carbonate naphthenate complexes
• CAS No: 90268-84-1
• MF: C₂₄H₁₄Ca₃O₁₀
• MW: 582.5959649086
• CID: 885786
• Update Time: 2023-08-03

Calcium, carbonate naphthenate complexes Chemical and Physical Properties

Names and Identifiers

• Calcium, carbonate naphthenate complexes
• tricalcium,naphthalene-2-carboxylate,dicarbonate
• Calcium carbonate naphthalene-2-carboxylate (3/2/2)

• Inchi： 1S/2C11H8O2.2CH2O3.3Ca/c2*12-11(13)10-6-5-8-3-1-2-4-9(8)7-10;2*2-1(3)4;;;/h2*1-7H,(H,12,13);2*(H2,2,3,4);;;/q;;;;3*+2/p-6
• InChI Key： MJYIMMZFCIDLTF-UHFFFAOYSA-H
• SMILES： [Ca+2].[Ca+2].[Ca+2].[O-]C(C1=CC=C2C=CC=CC2=C1)=O.[O-]C(C1=CC=C2C=CC=CC2=C1)=O.[O-]C(=O)[O-].[O-]C(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 0
• Complexity: 214
• Topological Polar Surface Area: 207